![molecular formula C15H15BO3 B8200334 2-(4-Phenoxyphenyl)-1,3,2-dioxaborinane](/img/structure/B8200334.png)
2-(4-Phenoxyphenyl)-1,3,2-dioxaborinane
Overview
Description
2-(4-Phenoxyphenyl)-1,3,2-dioxaborinane is a useful research compound. Its molecular formula is C15H15BO3 and its molecular weight is 254.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Hydrogenation and Diels-Alder Adducts : 2-Ethynyl-4,4,6-trimethyl-1,3,2-dioxaborinane, a less reactive ethyl and vinyl analog, shows potential in catalytic hydrogenation and Diels-Alder adducts (Woods & Strong, 1967).
Electrooptic Display Devices : Cyano derivatives of related compounds exhibit properties conducive for high-information electrooptic display devices, particularly due to their low nematic-isotropic transition temperatures and high positive dielectric anisotropy (Bezborodov & Lapanik, 1991).
Organic Synthesis : Aminolysis of 2,2-difluoro-4-alkoxy-1,3,2-dioxaborinanes leads to β-keto amides and β-enamino carboxamides, indicating potential applications in organic synthesis (Štefane & Polanc, 2007).
Ortho-Specific Alkylation of Phenols : The ortho-specific alkylation of phenols via 1,3,2-benzodioxaborins can produce ortho-alkylthiomethyl- or ortho-alkoxymethylphenols, useful in chemical synthesis (Lau et al., 1989).
Stable and Low Toxicity Compounds : Planar 4-diphenylphosphino-1,3,2-dioxaborinanes demonstrate high stability and low toxicity. Their complexes with amines show promising properties (Balueva et al., 1994).
Hydrolytic Stability : The crystal structure of certain 1,3,2-dioxaborinane derivatives reveals a nearly planar ring with unusual hydrolytic stability (Emsley et al., 1989).
Improved Vinylboronate Heck Couplings : 4,4,6-Trimethyl-2-vinyl-1,3,2-dioxaborinane serves as a more stable and reactive reagent for vinylboronate Heck couplings, offering better selectivity and stability compared to vinylboronate pinacol ester (Lightfoot et al., 2003).
Ferroelectric Liquid Crystalline Compounds : Compounds incorporating a 1,3,2-dioxaborinane ring have been synthesized, forming chiral smectic C phases at ambient temperature and displaying ferroelectric properties (Matsubara et al., 1990).
properties
IUPAC Name |
2-(4-phenoxyphenyl)-1,3,2-dioxaborinane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15BO3/c1-2-5-14(6-3-1)19-15-9-7-13(8-10-15)16-17-11-4-12-18-16/h1-3,5-10H,4,11-12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDCDBHNDJPVZTQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OCCCO1)C2=CC=C(C=C2)OC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15BO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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